14,15-Dehydro Budesonide
14,15-Dehydro Budesonide
Brand Name:
Vulcanchem
CAS No.:
131918-64-4
VCID:
VC0120306
InChI:
InChI=1S/C25H32O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-11,16,18,20-22,26,28H,4-7,12-13H2,1-3H3/t16-,18-,20+,21?,22+,23-,24-,25+/m0/s1
SMILES:
CCCC1OC2C=C3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C
Molecular Formula:
C₂₅H₃₂O₆
Molecular Weight:
428.5 g/mol
14,15-Dehydro Budesonide
CAS No.: 131918-64-4
Reference Standards
VCID: VC0120306
Molecular Formula: C₂₅H₃₂O₆
Molecular Weight: 428.5 g/mol
| CAS No. | 131918-64-4 |
|---|---|
| Product Name | 14,15-Dehydro Budesonide |
| Molecular Formula | C₂₅H₃₂O₆ |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | (1R,4R,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-2,14,17-trien-16-one |
| Standard InChI | InChI=1S/C25H32O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-11,16,18,20-22,26,28H,4-7,12-13H2,1-3H3/t16-,18-,20+,21?,22+,23-,24-,25+/m0/s1 |
| Standard InChIKey | PMZXYZGZQZYDLA-BQKXZEBKSA-N |
| Isomeric SMILES | CCCC1O[C@@H]2C=C3[C@@H]4CCC5=CC(=O)C=C[C@@]5([C@H]4[C@H](C[C@@]3([C@@]2(O1)C(=O)CO)C)O)C |
| SMILES | CCCC1OC2C=C3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C |
| Canonical SMILES | CCCC1OC2C=C3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C |
| Synonyms | (11β,16α)-16,17-[Butylidenebis(oxy)]-11,21-dihydroxypregna-1,4,14-triene-3,20-dione; Budesonide Impurity E (EP) |
| PubChem Compound | 12989325 |
| Last Modified | Nov 11 2021 |
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